(2S,3S,4aR,8aR)-2,3,4a,8a-Tetrahydro-7-iodo-2,3-dimethoxy-2,3-dimethyl-1,4-benzodioxin-6(5H)-one

Specification

• CAS No.: 334700-48-0
• Molecular Formula: C₁₂H₁₇IO₅
• Molecular Weight: 368.16
• IUPAC Name: (2S,3S,4aR,8aR)-6-iodo-2,3-dimethoxy-2,3-dimethyl-8,8a-dihydro-4aH-1,4-benzodioxin-7-one
• Standard InChI: InChI=1S/C12H17IO5/c1-11(15-3)12(2,16-4)18-10-6-8(14)7(13)5-9(10)17-11/h5,9-10H,6H2,1-4H3/t9-,10-,11+,12+/m1/s1
• SMILES: CC1(C(OC2C=C(C(=O)CC2O1)I)(C)OC)OC

Introduction

(2S,3S,4aR,8aR)-2,3,4a,8a-Tetrahydro-7-iodo-2,3-dimethoxy-2,3-dimethyl-1,4-benzodioxin-6(5H)-one is a complex organic compound with a specific stereochemistry and functional groups. It belongs to the benzodioxin class of compounds, which are known for their diverse biological activities and synthetic applications. This compound is identified by its PubChem CID 10690355 and has a molecular formula of C12H17IO5.

Synonyms and Identifiers

This compound is also known by several synonyms, including:

• (2S,3S,4aR,8aR)-6-iodo-2,3-dimethoxy-2,3-dimethyl-8,8a-dihydro-4aH-1,4-benzodioxin-7-one

• DB-289819

• (2S,3S,4AR,8aR)-7-iodo-2,3-dimethoxy-2,3-dimethyl-2,3,4a,8a-tetrahydrobenzo[b]dioxin-6(5H)-one.

Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight	Stereochemistry
(2S,3S,4aR,8aR)-2,3,4a,8a-Tetrahydro-7-iodo-2,3-dimethoxy-2,3-dimethyl-1,4-benzodioxin-6(5H)-one	C12H17IO5	368.16 g/mol	(2S,3S,4aR,8aR)
(2S,3S,4aR,8aR)-2,3,4a,8a-Tetrahydro-2,3-dimethoxy-2,3-dimethyl-1,4-benzodioxin-6(5H)-one	C12H18O5	242.27 g/mol	(2S,3S,4aR,8aR)
[(2R,3R,4aR,8S,8aS)-8-[(2E)-3,7-dimethylocta-2,6-dienoxy]-2,3-dimethoxy-2,3-dimethyl-5-oxo-8,8a-dihydro-4aH-1,4-benzodioxin-6-yl]methyl acetate	Not specified	466.6 g/mol	(2R,3R,4aR,8S,8aS)